Cas no 1393687-36-9 (tert-butyl 2-amino-4-(4-fluorophenyl)butanoate)

• Product Name: tert-butyl 2-amino-4-(4-fluorophenyl)butanoate
• CAS No: 1393687-36-9
• MF: C₁₄H₂₀FNO₂
• MW: 253.312507629395
• CID: 5637577
• PubChem ID: 102292915
• Update Time: 2025-11-01

tert-butyl 2-amino-4-(4-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1393687-36-9
• tert-butyl 2-amino-4-(4-fluorophenyl)butanoate
• 2-Amino-4-(4-fluorophenyl)butanoic acid tert-butyl ester
• EN300-28279516

• Inchi： 1S/C14H20FNO2/c1-14(2,3)18-13(17)12(16)9-6-10-4-7-11(15)8-5-10/h4-5,7-8,12H,6,9,16H2,1-3H3
• InChI Key： QTDDFPCIYBWWOK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 253.14780704g/mol
• Monoisotopic Mass: 253.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-amino-4-(4-fluorophenyl)butanoate

Introduction to Tert-butyl 2-amino-4-(4-fluorophenyl)butanoate (CAS No. 1393687-36-9)

Tert-butyl 2-amino-4-(4-fluorophenyl)butanoate, a compound with the chemical identifier CAS No. 1393687-36-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated amides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of tert-butyl 2-amino-4-(4-fluorophenyl)butanoate consists of a tert-butyl group attached to an amino-substituted butanoate backbone, with a fluorophenyl moiety at the fourth position. This unique arrangement of functional groups imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of the 4-fluorophenyl group in this compound is particularly noteworthy, as it has been shown to modulate receptor interactions and enhance drug efficacy. This feature has prompted extensive research into its potential applications in the development of targeted therapies.

One of the most compelling aspects of tert-butyl 2-amino-4-(4-fluorophenyl)butanoate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on various enzymes and receptors implicated in chronic diseases.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in determining the biological activity of this compound. Fluorine's ability to influence electronic distribution and steric hindrance makes it an invaluable tool for fine-tuning molecular interactions. This has led to the exploration of its potential in drug discovery, particularly in the design of small-molecule inhibitors that target specific disease pathways.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of tert-butyl 2-amino-4-(4-fluorophenyl)butanoate. Molecular modeling studies have revealed insights into its binding mechanisms with biological targets, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting and optimizing the activity of novel derivatives, thereby accelerating the drug development process.

The synthesis of tert-butyl 2-amino-4-(4-fluorophenyl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine-containing moieties often presents synthetic challenges due to their reactivity and sensitivity. However, recent innovations in synthetic methodologies have made it feasible to produce such compounds with high yield and purity, facilitating further research and development.

In conclusion, tert-butyl 2-amino-4-(4-fluorophenyl)butanoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile biological activities make it a promising candidate for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.